Cas no 2138009-23-9 (2-(piperidin-1-yl)-1-(pyrimidin-2-yl)ethan-1-amine)

• Product Name: 2-(piperidin-1-yl)-1-(pyrimidin-2-yl)ethan-1-amine
• CAS No: 2138009-23-9
• MF: C₁₁H₁₈N₄
• MW: 206.287421703339
• CID: 5840907
• PubChem ID: 165854379
• Update Time: 2025-06-08

2-(piperidin-1-yl)-1-(pyrimidin-2-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(piperidin-1-yl)-1-(pyrimidin-2-yl)ethan-1-amine
• EN300-1122127
• 2138009-23-9

• Inchi： 1S/C11H18N4/c12-10(11-13-5-4-6-14-11)9-15-7-2-1-3-8-15/h4-6,10H,1-3,7-9,12H2
• InChI Key： SZCRWDGTSRUZSO-UHFFFAOYSA-N
• SMILES： N1(CC(C2N=CC=CN=2)N)CCCCC1

Computed Properties

• Exact Mass: 206.153146591g/mol
• Monoisotopic Mass: 206.153146591g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 55Ų

Additional information on 2-(piperidin-1-yl)-1-(pyrimidin-2-yl)ethan-1-amine

Introduction to 2-(piperidin-1-yl)-1-(pyrimidin-2-yl)ethan-1-amine (CAS No. 2138009-23-9)

2-(piperidin-1-yl)-1-(pyrimidin-2-yl)ethan-1-amine, identified by the Chemical Abstracts Service Number (CAS No.) 2138009-23-9, is a significant compound in the realm of pharmaceutical chemistry and medicinal biology. This molecule, featuring a unique structural framework composed of a piperidine ring linked to a pyrimidine moiety via an ethylamine bridge, has garnered considerable attention due to its potential pharmacological applications. The combination of these heterocyclic structures not only imparts distinct chemical properties but also opens up avenues for diverse biological interactions, making it a subject of intense research interest.

The structural configuration of 2-(piperidin-1-yl)-1-(pyrimidin-2-yl)ethan-1-amine is characterized by its dual aromatic and aliphatic components. The piperidine ring, a six-membered nitrogen-containing heterocycle, is known for its stability and prevalence in bioactive molecules, while the pyrimidine ring, a five-membered aromatic structure with two nitrogen atoms, is a cornerstone in the design of nucleoside analogs and kinase inhibitors. The ethylamine bridge serves as a versatile linker, facilitating interactions with various biological targets and enhancing solubility profiles.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of such hybrid molecules, leveraging their multifaceted properties for drug development. The presence of both piperidine and pyrimidine moieties in 2-(piperidin-1-yl)-1-(pyrimidin-2-yl)ethan-1-amine positions it as a promising candidate for targeting multiple disease pathways simultaneously. This dual-targeting capability is particularly advantageous in addressing complex diseases that involve intricate molecular mechanisms.

One of the most compelling aspects of this compound is its potential in oncology research. Studies have indicated that molecules with similar structural motifs can interact with key enzymes and receptors involved in cancer progression. Specifically, the pyrimidine moiety has been shown to modulate the activity of enzymes such as kinases, which are often overexpressed in tumor cells. Concurrently, the piperidine ring can engage with other therapeutic targets, including G-protein coupled receptors (GPCRs) and ion channels, thereby broadening the therapeutic scope.

Recent advancements in computational chemistry have further enhanced the understanding of 2-(piperidin-1-yl)-1-(pyrimidin-2-yl)ethan-1-amine's interactions with biological targets. Molecular docking simulations have revealed that this compound can bind effectively to several protein kinases, including those implicated in signal transduction pathways relevant to cancer. These simulations not only predict potential binding affinities but also provide insights into the conformational changes that occur upon interaction with these targets. Such detailed structural information is invaluable for designing more potent and selective inhibitors.

The synthesis of 2-(piperidin-1-yl)-1-(pyrimidin-2-yl)ethan-1-amine presents unique challenges due to its complex structural features. However, modern synthetic methodologies have made significant strides in overcoming these hurdles. For instance, transition-metal-catalyzed cross-coupling reactions have been employed to construct the piperidine-pyrimidine core efficiently. Additionally, palladium-catalyzed Buchwald-Hartwig amination has facilitated the introduction of the amine functional group at the desired position. These advances have not only streamlined the synthesis process but also improved yields and purity levels.

In vitro studies have begun to unravel the pharmacological profile of 2-(piperidin-1-y l)-1-(pyrimidin -2 -y l)ethan -1 -amine. Initial experiments have demonstrated its ability to inhibit the activity of certain kinases with high selectivity. This selectivity is crucial for minimizing side effects and improving patient outcomes. Furthermore, preliminary toxicity assessments have shown that this compound exhibits moderate solubility in aqueous media, which is favorable for formulation into oral or injectable drugs.

The potential therapeutic applications of 2-(piperidin -1 -y l)- 1 -( py rim id ine - 2 - y l )e than - 1 -a mine extend beyond oncology. Research suggests that it may also have utility in treating inflammatory diseases by modulating cytokine production and immune cell signaling. The ability of this compound to interact with multiple biological pathways makes it a versatile tool for drug discovery and development.

As research progresses, collaborations between academic institutions and pharmaceutical companies are expected to accelerate the clinical evaluation of 2-( piper id ine - 1 - y l ) - 1 -( py rim id ine - 2 - y l )e than - 1 -a mine . The integration of high-throughput screening technologies will enable rapid identification of lead compounds derived from this scaffold. Additionally, preclinical studies will provide critical data on pharmacokinetics, pharmacodynamics, and safety profiles before human trials commence.

The future prospects for 2-( piper id ine - 1 - y l ) - 1 -( py rim id ine - 2 - y l )e than - 1 -a mine are promising given its unique structural features and demonstrated biological activity. Continued investigation into its mechanism of action will further refine its therapeutic potential and guide the development of next-generation derivatives optimized for specific indications.